Cas no 1867013-58-8 (3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile)

• Product Name: 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile
• CAS No: 1867013-58-8
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5047121
• Update Time: 2025-10-29

3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile
• 3-oxo-3-(4-pyrrolidin-1-ylpiperidin-1-yl)propanenitrile
• 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile

• Inchi： 1S/C12H19N3O/c13-6-3-12(16)15-9-4-11(5-10-15)14-7-1-2-8-14/h11H,1-5,7-10H2
• InChI Key： LDOJESDMLDPFFY-UHFFFAOYSA-N
• SMILES： O=C(CC#N)N1CCC(CC1)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 0.7
• Topological Polar Surface Area: 47.3

Additional information on 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile

Research Briefing on 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile (CAS: 1867013-58-8): Recent Advances and Applications

The compound 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile (CAS: 1867013-58-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile as a versatile intermediate in the synthesis of novel bioactive molecules. Its piperidine-pyrrolidine hybrid scaffold is particularly noteworthy, as it mimics structural motifs found in several FDA-approved drugs targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective dopamine D3 receptor antagonists, showing promising results in preclinical models of addiction and Parkinson's disease.

From a synthetic chemistry perspective, researchers have developed improved methodologies for the preparation of 1867013-58-8 with higher yields and purity. A recent patent application (WO2023051234) describes a novel catalytic system for its synthesis, achieving >95% yield under mild conditions. This advancement is particularly significant for scale-up production, addressing previous challenges in the compound's availability for extensive biological testing.

In terms of biological activity, the compound's nitrile functional group has been shown to participate in key interactions with biological targets. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) reveal that 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile forms stable complexes with various kinase enzymes, suggesting potential applications in oncology drug development. Preliminary in vitro data indicate moderate inhibitory activity against several cancer-associated kinases, with IC50 values ranging from 50-200 nM.

Recent structure-activity relationship (SAR) studies have explored modifications to the core structure of 1867013-58-8. Research teams have reported that subtle changes to the pyrrolidine moiety can significantly alter the compound's pharmacokinetic properties while maintaining its biological activity. These findings, published in the European Journal of Medicinal Chemistry (2024), provide valuable insights for medicinal chemists designing next-generation derivatives with improved drug-like properties.

From a safety and toxicology perspective, newly available data from preclinical studies indicate that 3-Oxo-3-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanenitrile exhibits a favorable safety profile in animal models. Acute toxicity studies conducted in 2023 showed no significant adverse effects at therapeutic doses, and the compound demonstrated good metabolic stability in liver microsome assays. These results support its continued development as a potential drug candidate or pharmacophore for further optimization.

Looking forward, several pharmaceutical companies have included derivatives of 1867013-58-8 in their discovery pipelines, particularly for CNS and oncology indications. The compound's versatility as a building block for diverse therapeutic agents positions it as an important tool in modern drug discovery. Future research directions likely will focus on expanding its applications through targeted modifications and exploring combination therapies with existing drugs.